Cas no 2445793-86-0 (Tert-butyl 4-(2-bromo-1-benzothiophen-4-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-bromo-1-benzothiophen-4-yl)piperazine-1-carboxylate
• CAS No: 2445793-86-0
• MF: C₁₇H₂₁BrN₂O₂S
• MW: 397.329842329025
• CID: 5360867
• Update Time: 2025-09-24

Tert-butyl 4-(2-bromo-1-benzothiophen-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(2-bromo-1-benzothiophen-4-yl)piperazine-1-carboxylate
• Z4334915465

• Inchi： 1S/C17H21BrN2O2S/c1-17(2,3)22-16(21)20-9-7-19(8-10-20)13-5-4-6-14-12(13)11-15(18)23-14/h4-6,11H,7-10H2,1-3H3
• InChI Key： RGWYKLOQACKPIP-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=CC=C2N2CCN(C(=O)OC(C)(C)C)CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 435
• XLogP3: 4.7
• Topological Polar Surface Area: 61